Cas no 1805164-71-9 (3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile
• CAS No: 1805164-71-9
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4864808
• Update Time: 2025-07-04

3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-4-3-6(14(15)16)5(1-2-12)13-7(4)8(10)11/h3,8H,1H2
• InChI Key： HKNQQHFLILOOGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC#N)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile

Introduction to 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile (CAS No. 1805164-71-9)

3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile (CAS No. 1805164-71-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a nitro group, makes this molecule a versatile intermediate in the synthesis of more complex molecules.

The bromo and difluoromethyl groups in the structure contribute to its reactivity and serve as handles for further functionalization. The nitro group, while traditionally associated with explosive properties, plays a crucial role in modulating the electronic properties of the molecule, making it useful in various chemical transformations. The acetonitrile moiety at the 6-position adds another layer of reactivity, enabling nucleophilic additions and condensation reactions that are valuable in medicinal chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional intermediates in drug discovery pipelines. Researchers have leveraged the reactivity of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with potent anticancer and anti-inflammatory properties. The ability to introduce additional functional groups while maintaining the integrity of the core scaffold allows for rapid screening and optimization of lead compounds.

In the realm of agrochemicals, this compound has been explored as a precursor for developing advanced pesticides and herbicides. The structural features present in 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile contribute to its efficacy by enhancing binding affinity to biological targets in pests, thereby improving crop protection strategies. Furthermore, its stability under various environmental conditions makes it a promising candidate for field applications.

The synthesis of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as cross-coupling reactions, nucleophilic substitutions, and radical chemistry are employed to construct the desired framework efficiently. The optimization of these synthetic routes is critical for ensuring high yields and purity, which are essential for subsequent applications in pharmaceuticals or agrochemicals.

One notable application of this compound is in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The difluoromethyl group is particularly interesting as it can modulate metabolic stability and binding interactions with target enzymes. By incorporating this moiety into drug candidates, researchers aim to enhance their pharmacokinetic profiles and therapeutic efficacy. Preliminary studies have shown promising results when derivatives of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile are tested against various kinases.

The role of computational chemistry has also been instrumental in understanding the behavior of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile at both molecular and macroscopic levels. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets, providing insights into its mechanism of action. These computational studies complement experimental efforts by offering hypotheses that can be tested through wet chemistry approaches.

As research continues to evolve, new applications for 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile are likely to emerge. The growing interest in fluorinated compounds due to their unique physicochemical properties underscores the importance of this intermediate in modern chemical synthesis. Its versatility makes it a valuable building block for chemists working on cutting-edge therapeutics and materials science.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile (CAS No. 1805164-71-9) represents a significant advancement in organic synthesis with broad implications for pharmaceuticals and agrochemicals. Its structural complexity and functional diversity provide ample opportunities for innovation across multiple disciplines. As scientists continue to explore its potential, we can expect further breakthroughs that will shape the future of drug discovery and material science.